Cas no 2168113-27-5 ({2-(5-bromopyridin-3-yl)sulfanylethyl}(ethyl)amine)

2-(5-Bromopyridin-3-yl)sulfanylethyl)(ethyl)amine is a brominated pyridine derivative featuring a thioether-linked ethylamine moiety. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in Suzuki-Miyaura cross-coupling reactions facilitated by the bromine substituent. The ethylamine group enhances solubility in polar solvents, while the sulfur bridge contributes to stability and potential bioactivity. Its structural features make it a valuable intermediate for synthesizing heterocyclic compounds, ligands, or bioactive molecules. The product is typically characterized by high purity and consistent performance in synthetic applications, ensuring reliability in complex organic transformations. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
{2-(5-bromopyridin-3-yl)sulfanylethyl}(ethyl)amine structure
2168113-27-5 structure
Product Name:{2-(5-bromopyridin-3-yl)sulfanylethyl}(ethyl)amine
CAS No:2168113-27-5
MF:C9H13BrN2S
MW:261.181919813156
CID:6104614
PubChem ID:165542222
Update Time:2025-05-28

{2-(5-bromopyridin-3-yl)sulfanylethyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

    • {2-(5-bromopyridin-3-yl)sulfanylethyl}(ethyl)amine
    • 2168113-27-5
    • EN300-1478304
    • {2-[(5-bromopyridin-3-yl)sulfanyl]ethyl}(ethyl)amine
    • Inchi: 1S/C9H13BrN2S/c1-2-11-3-4-13-9-5-8(10)6-12-7-9/h5-7,11H,2-4H2,1H3
    • InChI Key: AMUJJEVGMGMHSB-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)SCCNCC

Computed Properties

  • Exact Mass: 259.99828g/mol
  • Monoisotopic Mass: 259.99828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.2Ų

{2-(5-bromopyridin-3-yl)sulfanylethyl}(ethyl)amine Pricemore >>

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